Zinc Bromide
Zinc Bromide
Zinc bromide appears as a white crystalline noncombustible solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in medicine, in photography.
Brand Name:
Vulcanchem
CAS No.:
7699-45-8
VCID:
VC0051497
InChI:
InChI=1S/2BrH.Zn/h2*1H;/q;;+2/p-2
SMILES:
[Zn+2].[Br-].[Br-]
Molecular Formula:
ZnBr2
Br2Zn
Br2Zn
Molecular Weight:
225.2 g/mol
Zinc Bromide
CAS No.: 7699-45-8
Reference Standards
VCID: VC0051497
Molecular Formula: ZnBr2
Br2Zn
Molecular Weight: 225.2 g/mol
CAS No. | 7699-45-8 |
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Product Name | Zinc Bromide |
Molecular Formula | ZnBr2 Br2Zn |
Molecular Weight | 225.2 g/mol |
IUPAC Name | zinc;dibromide |
Standard InChI | InChI=1S/2BrH.Zn/h2*1H;/q;;+2/p-2 |
Standard InChIKey | VNDYJBBGRKZCSX-UHFFFAOYSA-L |
SMILES | [Zn+2].[Br-].[Br-] |
Canonical SMILES | [Zn+2].[Br-].[Br-] |
Boiling Point | 697 °C |
Colorform | WHITE HEXAGONAL CRYSTALS |
Density | 4.22 at 68 °F (USCG, 1999) 4.3 g/cu cm |
Melting Point | 394 °C |
Physical Description | Zinc bromide appears as a white crystalline noncombustible solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in medicine, in photography. |
Description | Zinc bromide appears as a white crystalline noncombustible solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in medicine, in photography. |
Solubility | 1 G SOL IN 0.25 ML H2O; 1 G SOL IN 0.5 ML 90% ALCOHOL VERY SOL IN ETHANOL; SOL IN ETHER 457.399 lb/100 lb water at 70 °F 471 g/100g water @ 25 °C |
Synonyms | Zinc bromide (ZnBr2); Zinc Dibromide |
PubChem Compound | 10421208 |
Last Modified | Nov 11 2021 |
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